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Compound of Interest

Compound Name: PF-1163A

Cat. No.: B15622924

For Immediate Release

This guide provides a comprehensive analysis of the antifungal spectrum of PF-1163A, a novel
depsipeptide antifungal agent. Through a detailed comparison with established antifungal drugs
—fluconazole, amphotericin B, and caspofungin—this document offers researchers, scientists,
and drug development professionals a clear perspective on the potential therapeutic
applications and limitations of PF-1163A. The data presented is supported by established
experimental protocols to ensure reproducibility and accurate interpretation.

Executive Summary

PF-1163A, an inhibitor of ergosterol biosynthesis, demonstrates potent and specific activity
against Candida albicans. However, its antifungal spectrum appears to be narrow, with limited
efficacy observed against other clinically relevant Candida species and Aspergillus fumigatus.
This guide presents a side-by-side comparison of the in vitro activity of PF-1163A with leading
antifungal agents, highlighting its unique profile.

Comparative Antifungal Spectrum

The in vitro antifungal activity of PF-1163A and comparator drugs was determined by
assessing the Minimum Inhibitory Concentration (MIC) in pg/mL. The MIC is the lowest
concentration of an antimicrobial agent that prevents the visible growth of a microorganism.
The following table summarizes the MIC ranges for key fungal pathogens.
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Fungal Amphotericin .
. PF-1163A Fluconazole Caspofungin
Species B
Yeasts
Candida albicans  8[1] 0.25-2 0.125-1 0.03-0.5
Candida glabrata  >100 8 -64 0.25-2 0.06-1
Candida krusei >100 16 - >64 0.25-4 0.125-2
Candida
o >100 1-4 0.125-2 05-4
parapsilosis
Candida
o >100 05-8 0.25-2 0.03-1

tropicalis
Cryptococcus

ND 2-16 0.125-1 8->16
neoformans
Filamentous
Fungi
Aspergillus

. >100[1] >64 0.25-2 0.015-0.5

fumigatus
Aspergillus

ND >64 05-2 0.015-0.5
flavus
Aspergillus niger  ND >64 05-2 0.015-0.5
Aspergillus

ND >64 1-4 0.03-1
terreus

ND: Not Determined from the available literature.

Mechanism of Action: A Visualized Pathway

PF-1163A exerts its antifungal effect by inhibiting ergosterol biosynthesis, a critical component
of the fungal cell membrane.[2][3] Specifically, it targets the enzyme C-4 sterol methyl oxidase
(Erg25p), leading to the accumulation of toxic sterol intermediates and disruption of cell
membrane integrity.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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